Cas no 13316-69-3 (N-[(4-Chlorophenyl)methyl]-N,N-dimethyloctadecan-1-aminium chloride)

• Product Name: N-[(4-Chlorophenyl)methyl]-N,N-dimethyloctadecan-1-aminium chloride
• CAS No: 13316-69-3
• MF: C₂₇H₄₉Cl₂N
• MW: 458.590666532516
• CID: 2770657
• PubChem ID: 71351781
• Update Time: 2025-04-21

N-[(4-Chlorophenyl)methyl]-N,N-dimethyloctadecan-1-aminium chloride Chemical and Physical Properties

Names and Identifiers

• N-[(4-Chlorophenyl)methyl]-N,N-dimethyloctadecan-1-aminium chloride
• 13316-69-3
• DTXSID20777161

• Inchi： 1S/C27H49ClN.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-24-29(2,3)25-26-20-22-27(28)23-21-26;/h20-23H,4-19,24-25H2,1-3H3;1H/q+1;/p-1
• InChI Key： WJPCQQKUAPIKMX-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=CC=1)C[N+](C)(C)CCCCCCCCCCCCCCCCCC.[Cl-]

Computed Properties

• Exact Mass: 457.3242060Da
• Monoisotopic Mass: 457.3242060Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 19
• Complexity: 346
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų